2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide

• IUPAC Name: 2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide
• InChI: InChI=1S/C15H13ClN2O4/c1-9-3-5-11(12(16)7-9)15(19)17-13-6-4-10(22-2)8-14(13)18(20)21/h3-8H,1-2H3,(H,17,19)
• InChI Key: YMQXNHJLQVJJDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-])Cl
• Molecular Formula: C15H13ClN2O4
• Molecular Weight: 320.73 g/mol

Description

2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide is an organic compound with a complex structure that includes a chloro group, a methoxy group, a nitro group, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide typically involves multiple steps. One common method starts with the nitration of 4-methoxyaniline to produce 4-methoxy-2-nitroaniline. This intermediate is then subjected to acylation with 4-methylbenzoyl chloride in the presence of a base such as pyridine to yield the desired product. The reaction conditions often require controlled temperatures and an inert atmosphere to prevent side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The chloro group can be substituted with nucleophiles such as amines or thiols under appropriate conditions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon, ethanol as solvent.

Substitution: Nucleophiles (amines, thiols), solvents like dimethylformamide, elevated temperatures.

Hydrolysis: Hydrochloric acid or sodium hydroxide, water as solvent, reflux conditions.

Major Products Formed

Reduction: 2-chloro-N-(4-methoxy-2-aminophenyl)-4-methylbenzamide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Hydrolysis: 4-methylbenzoic acid and 4-methoxy-2-nitroaniline.

Scientific Research Applications

2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: The compound’s unique structural features make it a candidate for the synthesis of novel materials with specific electronic or optical properties.

Biological Studies: It is used in studies to understand its interaction with biological macromolecules and its potential effects on cellular processes.

Industrial Applications: The compound can be used as an intermediate in the synthesis of more complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby modulating its activity. The presence of the nitro group suggests potential involvement in redox reactions, while the chloro and methoxy groups may influence its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

2-chloro-N-(4-methoxyphenyl)-4-methylbenzamide: Lacks the nitro group, which may result in different reactivity and applications.

2-chloro-N-(4-nitrophenyl)-4-methylbenzamide:

N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide: Lacks the chloro group, which may alter its chemical reactivity and biological activity.

Uniqueness

2-chloro-N-(4-methoxy-2-nitrophenyl)-4-methylbenzamide is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential biological activity. The presence of the chloro, methoxy, and nitro groups allows for a wide range of chemical modifications and applications, making it a versatile compound in research and industry.